Cas no 133308-61-9 (4'-Methyl2,2'-bipyridine-4-carbonyl Chloride)

• Product Name: 4'-Methyl2,2'-bipyridine-4-carbonyl Chloride
• CAS No: 133308-61-9
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 2949508
• PubChem ID: 14828051
• Update Time: 2025-07-21

4'-Methyl2,2'-bipyridine-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl2,2'-bipyridine-4-carbonyl Chloride
• 133308-61-9
• 4'-Methyl[2,2'-bipyridine]-4-carbonyl Chloride

• Inchi： 1S/C12H9ClN2O/c1-8-2-4-14-10(6-8)11-7-9(12(13)16)3-5-15-11/h2-7H,1H3
• InChI Key： DDRHVONSHPYZCR-UHFFFAOYSA-N
• SMILES： ClC(C1C=CN=C(C=1)C1C=C(C)C=CN=1)=O

Computed Properties

• Exact Mass: 232.0403406Da
• Monoisotopic Mass: 232.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.9Ų

Additional information on 4'-Methyl2,2'-bipyridine-4-carbonyl Chloride

Introduction to 4'-Methyl2,2'-bipyridine-4-carbonyl Chloride (CAS No. 133308-61-9)

4'-Methyl2,2'-bipyridine-4-carbonyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 133308-61-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bipyridine derivative features a carbonyl chloride functional group, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of a methyl substituent at the 4'-position introduces unique electronic and steric properties, which are exploited in multiple applications ranging from coordination chemistry to drug development.

The compound's structure, consisting of two pyridine rings connected by a methylene bridge and functionalized with a carbonyl chloride group, imparts reactivity that is highly valuable in synthetic chemistry. The carbonyl chloride moiety (Cl-CO) is particularly notable for its ability to participate in nucleophilic addition reactions, enabling the formation of amides, esters, and other derivatives. This reactivity has been leveraged in the construction of complex molecular architectures, including peptidomimetics and protease inhibitors.

In recent years, 4'-Methyl2,2'-bipyridine-4-carbonyl Chloride has found utility in the development of metal-organic frameworks (MOFs) and supramolecular assemblies. The bipyridine moiety serves as a chelating ligand for transition metals, facilitating the formation of stable coordination complexes. These complexes have been explored for their potential applications in catalysis, sensing, and as building blocks for more intricate materials. The methyl group at the 4'-position modulates the binding affinity and selectivity of the ligand, allowing for fine-tuning of metal coordination properties.

One of the most compelling aspects of 4'-Methyl2,2'-bipyridine-4-carbonyl Chloride is its role in medicinal chemistry. The compound has been employed as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The ability to introduce diverse functional groups via the reactive carbonyl chloride handle allows for rapid diversification of the molecular library, accelerating hit identification and lead optimization processes.

The synthesis of 4'-Methyl2,2'-bipyridine-4-carbonyl Chloride typically involves multi-step organic transformations starting from commercially available precursors such as 2-bipyridine. The introduction of the methyl group at the 4'-position can be achieved through selective alkylation or other functionalization strategies. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been utilized to enhance yield and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent studies have highlighted the potential of 4'-Methyl2,2'-bipyridine-4-carbonyl Chloride in developing novel photoredox catalysts. The bipyridine scaffold is known for its ability to absorb light across multiple wavelengths, making it an ideal candidate for photochemical applications. When combined with electron-withdrawing groups such as carbonyl chlorides, these catalysts exhibit enhanced reactivity under irradiation. This has opened up new avenues for asymmetric synthesis and carbon-carbon bond formation using visible light as an energy source.

The compound's stability under various reaction conditions makes it a reliable building block for complex chemical transformations. Researchers have demonstrated its utility in flow chemistry systems, where precise control over reaction parameters is essential. Flow chemistry allows for scalable synthesis while minimizing solvent waste and improving reproducibility. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion,4'-Methyl2,2'-bipyridine-4-carbonyl Chloride (CAS No. 133308-61-9) represents a fascinating example of how structural modifications can tailor chemical properties for specific applications. Its role as an intermediate in drug discovery underscores its importance in modern medicinal chemistry. Furthermore, its potential in materials science and catalysis highlights its versatility beyond traditional pharmaceutical uses. As research continues to uncover new applications for this compound,4'-Methyl2,2'-bipyridine-4-carbonyl Chloride is poised to remain a valuable asset in both academic and industrial settings.